methyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]propanoate

Specification

• CAS No.: 478046-07-0
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33
• IUPAC Name: methyl 2-(1-phenylimidazol-2-yl)sulfanylpropanoate
• Standard InChI: InChI=1S/C13H14N2O2S/c1-10(12(16)17-2)18-13-14-8-9-15(13)11-6-4-3-5-7-11/h3-10H,1-2H3
• Standard InChI Key: XLGDGAFDRPHKGY-UHFFFAOYSA-N
• SMILES: CC(C(=O)OC)SC1=NC=CN1C2=CC=CC=C2

Introduction

Methyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]propanoate is a chemical compound with the molecular formula C13H14N2O2S and a molecular weight of 262.33 g/mol. It is primarily used in research and development under the supervision of technically qualified individuals. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

3.1. Hazard Identification

Methyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]propanoate is classified as a hazardous substance due to its potential to cause skin irritation (Category 2), serious eye irritation (Category 2A), and respiratory irritation (Category 3). It is essential to handle this compound with caution, wearing protective gear and ensuring adequate ventilation.

3.2. First Aid Measures

In case of exposure, immediate action is required:

• Skin Contact: Flush with water for at least 15 minutes and seek medical aid.

• Eye Contact: Flush with water for at least 15 minutes and seek medical aid.

• Inhalation: Move to fresh air and provide oxygen if necessary; seek medical aid.

• Ingestion: Do not induce vomiting without medical advice; seek medical aid immediately.

4.2. Applications

Imidazole derivatives are widely studied for their potential biological activities. While specific applications of methyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]propanoate are not detailed, compounds with similar structures are explored for their antimicrobial, anti-inflammatory, and anticancer properties.